Cas no 51765-72-1 (N-Methylsulfonyl Nimesulide)

• Product Name: N-Methylsulfonyl Nimesulide
• CAS No: 51765-72-1
• MF: C₁₄H₁₄N₂O₇S₂
• MW: 386.400161266327
• CID: 1064569
• PubChem ID: 71771973
• Update Time: 2025-05-26

N-Methylsulfonyl Nimesulide Chemical and Physical Properties

Names and Identifiers

• N-Methylsulfonyl Nimesulide
• N-Methylsulfonyl Nim
• Omecamtiv mecarbil (CK-1827452)
• N-(Methylsulfonyl)-N-(4-nitro-2-phenoxyphenyl)methanesulfonamide
• Nimesulide Imp. F (EP): N,N-Bis(methylsulphonyl)-4- nitro-2-phenoxyaniline
• 4Y3AQ252U8
• N-Methylsulfonylnimesulide
• 51765-72-1
• N,N-Bis(methylsulphonyl)-4-nitro-2-phenoxyaniline; Nimesulide Imp. F (EP); Nimesulide Impurity F
• BCA76572
• Nimesulide Impurity F
• UNII-4Y3AQ252U8
• Methanesulfonamide, N-(methylsulfonyl)-N-(4-nitro-2-phenoxyphenyl)-
• N,N-Bis(methylsulphonyl)-4-nitro-2-phenoxyaniline
• N-methylsulfonyl-N-(4-nitro-2-phenoxyphenyl)methanesulfonamide
• N-(Methylsulfonyl)-4'-nitro-2'-phenoxymethanesulfonanilide

• Inchi： 1S/C14H14N2O7S2/c1-24(19,20)16(25(2,21)22)13-9-8-11(15(17)18)10-14(13)23-12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： DGTALLPFLVLCNQ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C=CC(=CC=1OC1C=CC=CC=1)[N+](=O)[O-])S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 386.02400
• Monoisotopic Mass: 386.02424314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
• PSA: 143.33000
• LogP: 4.79750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-Methylsulfonyl Nimesulide

N-Methylsulfonyl Nimesulide: An Overview of CAS No. 51765-72-1

N-Methylsulfonyl Nimesulide (CAS No. 51765-72-1) is a derivative of nimesulide, a well-known nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of various inflammatory conditions. This compound has garnered significant attention in recent years due to its unique pharmacological properties and potential applications in both therapeutic and research settings.

The chemical structure of N-Methylsulfonyl Nimesulide is characterized by the presence of a sulfonyl methyl group attached to the nimesulide backbone. This modification alters the pharmacokinetic and pharmacodynamic properties of the parent compound, leading to enhanced efficacy and reduced side effects in certain applications. The molecular formula of N-Methylsulfonyl Nimesulide is C14H13N3O5S, and its molecular weight is 339.33 g/mol.

In the realm of pharmaceutical research, N-Methylsulfonyl Nimesulide has been extensively studied for its anti-inflammatory and analgesic properties. Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the cyclooxygenase (COX) enzymes, particularly COX-2, which is responsible for the production of prostaglandins that mediate inflammation and pain. Unlike traditional NSAIDs, which can cause gastrointestinal side effects, N-Methylsulfonyl Nimesulide has demonstrated a more favorable safety profile, making it a promising candidate for long-term use.

One of the key areas of interest in the research on N-Methylsulfonyl Nimesulide is its potential in the treatment of chronic inflammatory diseases such as osteoarthritis and rheumatoid arthritis. Clinical trials have indicated that this compound can effectively reduce joint pain and inflammation without causing significant adverse effects. Additionally, preclinical studies have explored its use in other inflammatory conditions, including inflammatory bowel disease (IBD) and asthma, with promising results.

Beyond its anti-inflammatory properties, N-Methylsulfonyl Nimesulide has also shown potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, colon, and lung cancers. The mechanism behind this anticancer activity is thought to involve the inhibition of COX-2 and the modulation of signaling pathways involved in cell proliferation and survival. These findings suggest that N-Methylsulfonyl Nimesulide could be a valuable adjunctive therapy in cancer treatment regimens.

In terms of pharmacokinetics, N-Methylsulfonyl Nimesulide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and achieves peak plasma concentrations within 1-2 hours. The compound has a moderate half-life, allowing for once-daily dosing in most therapeutic applications. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

The safety profile of N-Methylsulfonyl Nimesulide has been extensively evaluated through preclinical and clinical studies. While it generally exhibits a good safety margin, some patients may experience mild side effects such as gastrointestinal discomfort or dizziness. However, these side effects are typically transient and do not require discontinuation of treatment. Long-term safety data are still being collected to ensure that this compound remains safe for extended use.

In conclusion, N-Methylsulfonyl Nimesulide (CAS No. 51765-72-1) represents a promising advancement in the field of anti-inflammatory and analgesic therapies. Its unique chemical structure confers enhanced efficacy and safety compared to traditional NSAIDs, making it a valuable tool for both clinical treatment and scientific research. Ongoing studies continue to explore its potential applications in various inflammatory diseases and cancer therapy, further solidifying its position as an important compound in modern medicine.